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Compound of Interest

Compound Name: 4-(1-Hydroxyethyl)pyridine

CAS No.: 23389-75-5

Cat. No.: B1214439

Get Quote

Introduction
4-(1-Hydroxyethyl)pyridine, also known as 1-(pyridin-4-yl)ethan-1-ol, is a versatile chiral

building block of significant interest in medicinal chemistry and organic synthesis.[1] Its

structure, featuring a pyridine ring and a chiral secondary alcohol, allows for a variety of

chemical transformations, making it a valuable intermediate in the synthesis of pharmaceuticals

and other complex molecules.[1] This document provides detailed experimental protocols for

three key reactions involving 4-(1-Hydroxyethyl)pyridine: its oxidation to 4-acetylpyridine, its

esterification with acetic anhydride, and its chiral resolution to obtain enantiomerically pure

forms.

These protocols are designed for researchers, scientists, and drug development professionals,

offering not just step-by-step instructions but also insights into the rationale behind the chosen

methodologies. Adherence to these protocols, along with standard laboratory safety practices,

is expected to yield reliable and reproducible results.
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A summary of the key physicochemical properties of 4-(1-Hydroxyethyl)pyridine is provided in

the table below.

Property Value Source

Molecular Formula C₇H₉NO [1]

Molecular Weight 123.16 g/mol [1]

Appearance
White to cream-colored

crystalline powder or needles
[1]

Melting Point 67-70 °C [1]

Boiling Point 239.7 ± 15.0 °C (Predicted)

Solubility
Soluble in water, methanol,

and other organic solvents
[2]

Safety Precautions: 4-(1-Hydroxyethyl)pyridine is harmful if swallowed and causes skin and

eye irritation.[3][4] It is essential to handle this compound in a well-ventilated fume hood,

wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat. Avoid inhalation of dust and contact with skin and eyes.[3]

Experimental Protocols
Oxidation of 4-(1-Hydroxyethyl)pyridine to 4-
Acetylpyridine via Swern Oxidation
The Swern oxidation is a mild and efficient method for oxidizing primary and secondary

alcohols to aldehydes and ketones, respectively, using dimethyl sulfoxide (DMSO) activated

with oxalyl chloride.[5][6][7] This method is particularly suitable for substrates sensitive to

harsher oxidizing agents.
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Caption: Swern oxidation of 4-(1-Hydroxyethyl)pyridine.

Materials:

4-(1-Hydroxyethyl)pyridine (1.0 eq)

Oxalyl chloride (1.5 eq)

Anhydrous Dimethyl sulfoxide (DMSO) (2.2 eq)

Anhydrous Dichloromethane (DCM)

Anhydrous Triethylamine (TEA) (5.0 eq)

Argon or Nitrogen gas supply

Standard glassware for anhydrous reactions

Protocol:

Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and an argon/nitrogen inlet.

Reagent Preparation: In the flask, dissolve oxalyl chloride (1.5 eq) in anhydrous DCM under

an inert atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

Activation of DMSO: Slowly add a solution of anhydrous DMSO (2.2 eq) in anhydrous DCM

to the oxalyl chloride solution via the dropping funnel, maintaining the temperature at -78 °C.

Stir the mixture for 15 minutes.
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Addition of Alcohol: Dissolve 4-(1-Hydroxyethyl)pyridine (1.0 eq) in anhydrous DCM and

add it dropwise to the reaction mixture. Stir for 30 minutes at -78 °C.

Addition of Base: Add anhydrous triethylamine (5.0 eq) dropwise to the reaction mixture.

Continue stirring at -78 °C for 30 minutes, then allow the reaction to slowly warm to room

temperature.

Work-up: Quench the reaction by adding water. Separate the organic layer and extract the

aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous

sodium sulfate, and filter.

Purification: Remove the solvent under reduced pressure. The resulting crude 4-

acetylpyridine can be purified by vacuum distillation or column chromatography on silica gel.

[1]

Expected Outcome: This procedure should yield 4-acetylpyridine as a liquid.[8] The purity can

be assessed by GC-MS and NMR spectroscopy.

Esterification of 4-(1-Hydroxyethyl)pyridine with Acetic
Anhydride
Esterification of the hydroxyl group in 4-(1-Hydroxyethyl)pyridine can be readily achieved

using acetic anhydride with pyridine as a catalyst.[2] Pyridine not only catalyzes the reaction

but also neutralizes the acetic acid byproduct.[2]

Reaction Pathway: Esterification

4-(1-Hydroxyethyl)pyridine 1-(pyridin-4-yl)ethyl acetate

  Acetylation
(rt)

Acetic Anhydride
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Caption: Esterification of 4-(1-Hydroxyethyl)pyridine.
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Materials:

4-(1-Hydroxyethyl)pyridine (1.0 eq)

Acetic anhydride (1.5 eq)

Anhydrous Pyridine

Dichloromethane (DCM) or Ethyl acetate (EtOAc)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

Reaction Setup: In a round-bottom flask, dissolve 4-(1-Hydroxyethyl)pyridine (1.0 eq) in

anhydrous pyridine.

Addition of Acetic Anhydride: Cool the solution to 0 °C in an ice bath and slowly add acetic

anhydride (1.5 eq).

Reaction: Allow the mixture to warm to room temperature and stir until the reaction is

complete (monitor by TLC).

Work-up: Dilute the reaction mixture with DCM or EtOAc. Wash the organic layer

sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude ester. Further purification can be achieved by column

chromatography or recrystallization.[9]

Expected Outcome: The product, 1-(pyridin-4-yl)ethyl acetate, is expected as an oil or a low-

melting solid. Characterization can be performed using NMR and IR spectroscopy.
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Chiral Resolution of 4-(1-Hydroxyethyl)pyridine
As a chiral molecule, 4-(1-Hydroxyethyl)pyridine can be resolved into its individual

enantiomers. Two common methods are presented here: lipase-catalyzed kinetic resolution

and classical resolution via diastereomeric salt formation.

Enzymatic kinetic resolution utilizes the stereoselectivity of lipases to acylate one enantiomer of

a racemic alcohol at a much faster rate than the other, allowing for their separation.[10][11]

Workflow: Lipase-Catalyzed Kinetic Resolution

Reaction
Separation

Racemic 4-(1-Hydroxyethyl)pyridine Enantioenriched Ester +
Unreacted Enantioenriched Alcohol

  Enzymatic Acylation

Acyl Donor

Lipase

Column Chromatography
Enantiomer 1 (Ester)

Enantiomer 2 (Alcohol)
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Caption: Workflow for lipase-catalyzed kinetic resolution.

Materials:

Racemic 4-(1-Hydroxyethyl)pyridine

Immobilized Lipase (e.g., Candida antarctica lipase B - Novozym 435)

Acyl donor (e.g., vinyl acetate or isopropenyl acetate)

Anhydrous organic solvent (e.g., n-heptane or tert-butyl methyl ether)

Molecular sieves (optional)
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Protocol:

Reaction Setup: To a flask containing racemic 4-(1-Hydroxyethyl)pyridine (1.0 eq) and an

anhydrous organic solvent, add the immobilized lipase (typically 10-50% by weight of the

substrate).

Acylation: Add the acyl donor (1.0-1.5 eq) and stir the suspension at a controlled

temperature (e.g., 30-40 °C).

Monitoring: Monitor the reaction progress by chiral HPLC or GC to determine the conversion

and enantiomeric excess (ee) of both the remaining alcohol and the formed ester. The

reaction is typically stopped at or near 50% conversion to achieve high ee for both

components.

Work-up: Once the desired conversion is reached, filter off the immobilized lipase. The

enzyme can often be washed and reused.

Separation: Concentrate the filtrate under reduced pressure. The resulting mixture of the

enantioenriched ester and the unreacted enantioenriched alcohol can be separated by

column chromatography on silica gel.

Expected Outcome: Two enantiomerically enriched products: one as the acetate ester and the

other as the unreacted alcohol. The enantiomeric excess of each can be determined by chiral

HPLC.[12][13]

This method involves reacting the racemic alcohol with a chiral acid to form diastereomeric

salts, which can then be separated by fractional crystallization due to their different solubilities.

[3][14]

Workflow: Diastereomeric Salt Resolution
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Salt Formation

Separation & Liberation

Racemic 4-(1-Hydroxyethyl)pyridine Diastereomeric SaltsChiral Acid Fractional Crystallization

Diastereomeric Salt 1

Diastereomeric Salt 2 (in solution)

Enantiomer 1  LiberationBase

Click to download full resolution via product page

Caption: Workflow for diastereomeric salt resolution.

Materials:

Racemic 4-(1-Hydroxyethyl)pyridine

Chiral resolving agent (e.g., (+)- or (-)-tartaric acid, or a derivative like dibenzoyltartaric acid)

Suitable solvent for crystallization (e.g., ethanol, methanol, or mixtures with water)

Base (e.g., sodium hydroxide or sodium bicarbonate) for liberation of the enantiomer

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Protocol:

Salt Formation: Dissolve the chiral resolving acid (e.g., 0.5 eq of (+)-tartaric acid) in a

minimal amount of a suitable hot solvent. To this, add a solution of racemic 4-(1-
Hydroxyethyl)pyridine (1.0 eq) in the same solvent.

Crystallization: Allow the solution to cool slowly to room temperature, and then potentially in

a refrigerator, to induce crystallization of the less soluble diastereomeric salt.

Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent.

The mother liquor contains the other diastereomeric salt.
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Liberation of Enantiomer: Suspend the isolated diastereomeric salt in water and add a base

(e.g., aqueous NaOH) until the pH is basic. This will deprotonate the pyridine nitrogen and

liberate the free alcohol.

Extraction and Purification: Extract the liberated enantiomerically enriched alcohol with an

organic solvent. Dry the organic layer, remove the solvent, and purify the alcohol if

necessary.

Analysis: Determine the enantiomeric excess of the resolved alcohol by chiral HPLC or by

measuring its optical rotation.

Expected Outcome: An enantiomerically enriched sample of 4-(1-Hydroxyethyl)pyridine. The

efficiency of the resolution depends on the choice of resolving agent and crystallization solvent.

Conclusion
The protocols outlined in this document provide a comprehensive guide for the chemical

manipulation of 4-(1-Hydroxyethyl)pyridine. By following these detailed procedures,

researchers can confidently perform oxidation, esterification, and chiral resolution of this

important synthetic building block. The successful application of these methods will facilitate

the synthesis of novel compounds for various applications, particularly in the field of drug

discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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